(3Z)-5-bromo-3-(3-ethyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)-1,3-dihydro-2H-indol-2-one

• IUPAC Name: 5-bromo-3-(3-ethyl-4-hydroxy-2-sulfanylidene-1,3-thiazol-5-yl)indol-2-one
• InChI: InChI=1S/C13H9BrN2O2S2/c1-2-16-12(18)10(20-13(16)19)9-7-5-6(14)3-4-8(7)15-11(9)17/h3-5,18H,2H2,1H3
• InChI Key: HAKRALNVDLSYIR-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=C(SC1=S)C2=C3C=C(C=CC3=NC2=O)Br)O
• Molecular Formula: C13H9BrN2O2S2
• DSSTOX Substance ID: DTXSID60425351
• Molecular Weight: 369.3 g/mol
• CAS RN: 354560-89-7

Description

(3Z)-5-bromo-3-(3-ethyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)-1,3-dihydro-2H-indol-2-one is a useful research compound. Its molecular formula is C13H9BrN2O2S2 and its molecular weight is 369.3 g/mol. The purity is usually 95%.
BenchChem offers high-quality (3Z)-5-bromo-3-(3-ethyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)-1,3-dihydro-2H-indol-2-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (3Z)-5-bromo-3-(3-ethyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)-1,3-dihydro-2H-indol-2-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis of New Chemical Compounds

• Synthesis of 5-Bromo-3-Substituted-Hydrazono-1H-2-Indolinones : This study discusses the synthesis of new series of 5-bromo-3-[(3-substituted-5-methyl-4-thiazolidinone-2-ylidene)-hydrazono]-1H-2-indolinones and their evaluation in cytotoxicity assays, showing marked effects on various cancer cell lines (Karalı, Terzioğlu, & Gürsoy, 2002).

• Creation of 4-Benzyl-2-Thioxothiazolidin-5-ylidene Derivatives : This study involves the preparation of 4-Benzyl-2-(2-(4-oxo-2-thioxothiazolidin-5-ylidene)ethyl)-2H-1,4-benzoxazin-3(4H)-ones using microwave-assisted synthesis (Zidar, Kladnik, & Kikelj, 2009).

Evaluation of Biological Activities

• Antimicrobial Activity : Several studies have synthesized new compounds incorporating the thiazolidinone moiety and evaluated them for antimicrobial activities, showing significant inhibition against various microbial strains (Basavarajaiah & Mruthyunjayaswamy, 2010); (Bhambi et al., 2007).

• Synthesis of Hybrid Molecules for Antimicrobial and Other Activities : This research focuses on synthesizing new hybrid molecules containing azole moieties and evaluating their antimicrobial, antilipase, and antiurease activities (Ceylan et al., 2014).

• Creation of New Heterocyclic Systems : Studies have been conducted on the synthesis of various derivatives, such as thiopirano[3,4-c]pyrazol-7-one and thiopyrano[4,3-b]pyridine-7-carboxylic acids, representing new heterocyclic systems (Chaban et al., 2020).

• CNS Depressant Activity Evaluation : Compounds incorporating the thiazolidinone moiety have been evaluated for central nervous system depressant activities, including anticonvulsant and potentiating effects on pentobarbital-induced hypnosis in mice (Karalı, Gürsoy, & Terzioğlu et al., 1998).